Cas no 566-76-7 (16a-Hydroxy Estrone)

• Product Name: 16a-Hydroxy Estrone
• CAS No: 566-76-7
• MF: C₁₈H₂₂O₃
• MW: 286.365485668182
• CID: 371354
• PubChem ID: 115116
• Update Time: 2025-04-19

16a-Hydroxy Estrone Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one,3,16-dihydroxy-, (16a)-
• 16α-Hydroxy Estrone
• 16A-HYDROXYESTRONE
• 1,3,5[10]-ESTRATRIENE-3,16ALPHA-DIOL-17-ONE
• 16Alpha-Hydroxy Estrone
• 16ALPHA-HYDROXYESTERONE
• Estra-1,3,5(10)-triene-3,16a-diol-17-one
• 3,16alpha-dihydroxy-1,3,5(10)-estratrien-17-one
• (8R,13S,14S,16R)-3,16-dihydroxy-13-methyl-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthren-17(14H)-one
• GTPL12965
• 16alpha-Hydroxyestrone, 100 mug/mL in methanol, certified reference material, ampule of 1 mL
• 16 alpha -Hydroxy Estrone
• (8R,9S,13S,14S,16R)-3,16-Dihydroxy-13-methyl-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthren-17(14H)-one
• (16.ALPHA.)-3,16-DIHYDROXYESTRA-1(10),2,4-TRIEN-17-ONE
• CHEBI:776
• J2Z
• (8R,13S,16R)-3,16-Dihydroxy-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydro-cyclopenta[a]phenanthren-17-one
• (8R,9S,13S,14S,16R)-3,16-DIHYDROXY-13-METHYL-7,8,9,11,12,14,15,16-OCTAHYDRO-6H-CYCLOPENTA(A)PHENANTHREN-17-ONE
• 3,16-Dihydroxyestra-1,3,5(10)-trien-17-one #
• 16-alpha-hydroxy estrone
• 16.alpha.Ho-oe
• HYDROXYESTRONE [WHO-DD]
• 3,16.alpha.-Dihydroxyestra-1,3,5(10)-trien-17-one
• 88B6090E-294B-4358-B2CE-BF627E048AD0
• CS-0061863
• (9beta,13alpha,16beta)-3,16-dihydroxyestra-1,3,5(10)-trien-17-one
• 16 alpha-hydroxyestrone
• ESTRA-1,3,5(10)-TRIENE-3,16.ALPHA.-DIOL-17-ONE
• 566-76-7
• 16.ALPHA.-OHE1
• 3,16a-Dihydroxy-1,3,5(10)-estratrien-17-one
• 3,16alpha-Dihydroxyestra-1,3,5(10)-trien-17-one (16alpha-Hydroxyestrone)
• Q27067422
• C05300
• estra-1,3,5(10)-triene-3,16alpha-diol-17-one
• DTXSID901047947
• 3,16.ALPHA.-DIHYDROXY-1,3,5(10)-ESTRATRIEN-17-ONE
• JY611949JU
• 16 alpha OHE
• SCHEMBL193937
• 3,16alpha-Dihydroxyestra-1,3,5(10)-trien-17-one
• LMST02010041
• 16a-Hydroxy Estrone
• MS-24094
• CHEMBL1233720
• 16??-Hydroxyestrone
• Estra-1,3,5(10)-trien-17-one, 3,16.alpha.-dihydroxy-
• 16.alpha.-Hydroxyestrone
• Estra-1,3,5(10)-trien-17-one, 3,16-dihydroxy-, (16.alpha.)-
• 16alpha-Hydroxyestrone
• UNII-JY611949JU
• Estrone, 16alpha-hydroxy-
• Estra-1,3,5(10)-trien-17-one, 3,16-dihydroxy-, (16alpha)-
• Hydroxyestrone-16alpha
• (8R,9S,13S,14S,16R)-3,16-dihydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• HY-113344
• (16R)-3,16.ALPHA.-DIHYDROXY-1,3,5(10)-ESTRATRIEN-17-ONE
• A-Hydroxyestrone
• AKOS027378621
• 16.alpha.-hydroxy Estrone
• CCRIS 7200
• 3,16a-dihydroxy-estra-1,3,5(10)-trien-17-one
• 16alpha-OHE1
• 16?-Hydroxy Estrone
• 1.16a-Hydroxyestrone
• 16
• J130.683I

• Inchi： 1S/C18H22O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-16,19-20H,2,4,6-7,9H2,1H3/t13-,14-,15+,16-,18+/m1/s1
• InChI Key： WPOCIZJTELRQMF-QFXBJFAPSA-N
• SMILES： O[C@H]1C([C@@]2(C)CC[C@@H]3C4C=CC(=CC=4CC[C@H]3[C@@H]2C1)O)=O

Computed Properties

• Exact Mass: 286.15700
• Monoisotopic Mass: 286.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.195
• Melting Point: 209-211°C
• Boiling Point: 252.9°Cat760mmHg
• Flash Point: 121°C
• Refractive Index: 1.611
• PSA: 57.53000
• LogP: 2.78820

16a-Hydroxy Estrone Security Information

• WGK Germany：3
• Hazard Category Code： R40
• Safety Instruction： S22-S36
• Hazardous Material Identification：
• Risk Phrases：R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives